N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide
• InChI: InChI=1S/C19H23N3OS/c1-2-23-17-10-8-16(9-11-17)21-19(24)22-13-4-3-7-18(22)15-6-5-12-20-14-15/h5-6,8-12,14,18H,2-4,7,13H2,1H3,(H,21,24)
• InChI Key: FXRBJXSYHUBYJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)N2CCCCC2C3=CN=CC=C3
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol
• CAS No.: 399003-15-7

Description

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide is a useful research compound. Its molecular formula is C19H23N3OS and its molecular weight is 341.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Activity

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide and related compounds have been explored in various scientific research contexts due to their diverse chemical structures and potential biological activities. The research on these compounds spans from synthesis methodologies to their use in studying biological targets and potential therapeutic applications.

• Synthesis and Structure-Activity Relationship (SAR) Studies : The systematic SAR exploration of related compounds, including the hit molecule N-(4-ethoxyphenyl)-4-[hydroxy(diphenyl)methyl]piperidine-1-carbothioamide identified from high-throughput screening (HTS), led to the discovery of highly potent neuropeptide Y Y2 antagonists. This highlights the compound's utility in medicinal chemistry for developing new therapeutics targeting the neuropeptide Y system, which is involved in various physiological processes including appetite control, anxiety, and pain perception (Mittapalli et al., 2012).

• Chemical Modification and Biological Evaluation : The structural modification of thioureas and related compounds, including carbothioamides, has been a focus of research due to their significant biological activities. For instance, the synthesis of N-acyl-N-phenyl-1-pyrrolidine-, 1-piperidine-, and other carbothioamides has been reported, with some derivatives exhibiting platelet antiaggregating activity superior or comparable to that of acetylsalicylic acid, as well as moderate hypoglycemic activity in rats (Ranise et al., 1991).

• Anticancer and Antimicrobial Potential : The structural framework of carbothioamide derivatives has been explored for anticancer and antimicrobial properties. Compounds with the pyridine and carbothioamide moieties have been synthesized and evaluated for their inhibitory activities against various cancer cell lines and microbial strains, demonstrating the potential of these compounds as leads for developing new therapeutic agents (Alam et al., 2016).

• Neuropharmacological Applications : Research into derivatives of carbothioamides includes studies on their neuropharmacological effects, such as analgesic and antiparkinsonian activities. These studies are essential for understanding the compounds' mechanisms of action and for the development of new treatments for neurological conditions (Amr et al., 2008).